Cas no 120511-88-8 (Anastrozole EP Impurity E (2-3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl-2-methylpropionitrile))

• Product Name: Anastrozole EP Impurity E (2-3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl-2-methylpropionitrile)
• CAS No: 120511-88-8
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 63504
• PubChem ID: 19349398
• Update Time: 2025-09-20

Anastrozole EP Impurity E (2-3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl-2-methylpropionitrile) Chemical and Physical Properties

Names and Identifiers

• 2-[3-(1-Cyano-1-methylethyl)-5-(hydroxymethyl)phenyl]-2-methylpropanenitrile
• 5-(Hydroxymethyl)-alpha,alpha,alpha',alpha'-tetramethyl-1,3-benzenediacetonitrile
• 2,2'-[5-(Hydroxymethyl)-1,3-phenylene]bis(2-methylpropanenitrile)
• [2,2'-(5-bromomethyl)-1,3-phenylene]di(2-methylpropio-nitrile)
• 2,2'-(5-hydroxymethyl-1,3-phenylene)di(2-methylpro
• 2-[3-(cyanodimethylmethyl)-5-hydroxymethylphenyl]-2-methylpropionitrile
• 2-[3-(cyano-dimethyl-methyl)-5-hydroxymethyl-phenyl]-2-methyl-propionitrile
• 3,5-Bis(1-cyano-1-methylethyl)bromomethylbenezene
• 5-BROMOMETHYL-A,A,A',A'-TETRAMETHYL-1,3-BENZENEDIACETONITRIL
• 5-BROMOMETHYL-A,A,A',A'-TETRAMETHYL-1,3-BENZENEDIACETONITRILE
• Anastrozole EP Impurity E
• 2-[3-(1-Cyano-1-Methylethyl)-5-(hydroxyMethyl)phenyl]-2-
• 1,3-Benzenediacetonitrile, 5-(hydroxyMethyl)-α1,α1,α3,α3-tetraMethyl-
• Anastrozole impurity E (ep
• 5-(Hydroxymethyl)-alpha1,alpha1,alpha3,alpha3-tetramethyl-1,3-benzenediacetonitrile
• AKOS025401829
• 120511-88-8
• PLEAQICJSGOGID-UHFFFAOYSA-N
• AS-82344
• 2,2-(5-(Hydroxymethyl)benzene-1,3-diyl)bis(2-methylpropanenitrile)
• 2-(3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl)-2-methylpropionitrile
• CHEBI:143333
• D88101
• 1,3-BENZENEDIACETONITRILE, 5-(HYDROXYMETHYL)-.ALPHA.1,.ALPHA.1,.ALPHA.3,.ALPHA.3-TETRAMETHYL-
• 2,2'-(5-hydroxymethyl-1,3-phenylene)di-(2-methylpropiononitrile)
• UNII-5893LNR941
• Anastrozole EP Impurity E (2-[3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl]-2-methylpropionitrile)
• 5893LNR941
• 1,3-Benzenediacetonitrile, 5-(hydroxymethyl)-alpha1,alpha1,alpha3,alpha3-tetramethyl-
• 2,2'-(5-hydroxymethyl-1,3-phenylene)di(2-methylpropiononitrile)
• SCHEMBL936470
• AMY3801
• 2-[3-(2-cyanopropan-2-yl)-5-(hydroxymethyl)phenyl]-2-methylpropanenitrile
• 2,2'-(5-(Hydroxymethyl)-1,3-phenylene)bis(2-methylpropanenitrile) (Anastrozole Impurity)
• 2,2'-[5-(Hydroxymethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
• CS-0181857
• 5-(HYDROXYMETHYL)-.ALPHA.1,.ALPHA.1,.ALPHA.3,.ALPHA.3-TETRAMETHYL-1,3-BENZENEDIACETONITRILE
• 1,3-Benzenediacetonitrile, 5-(hydroxymethyl)-a1,a1,a3,a3-tetramethyl-
• AC-26322
• Anastrozole Impurity E
• Anastrozole EP Impurity E (2-3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl-2-methylpropionitrile)

• Inchi： 1S/C15H18N2O/c1-14(2,9-16)12-5-11(8-18)6-13(7-12)15(3,4)10-17/h5-7,18H,8H2,1-4H3
• InChI Key： PLEAQICJSGOGID-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C=1)C(C#N)(C)C)C(C#N)(C)C

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.084
• Melting Point: 150-160 ºC
• Boiling Point: 382.3 °C at 760 mmHg
• Flash Point: 185 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 67.81000
• LogP: 2.78126

Anastrozole EP Impurity E (2-3-(Cyanodimethylmethyl)-5-hydroxymethylphenyl-2-methylpropionitrile) Security Information

• Storage Condition：Refrigerator